Cas no 14340-25-1 (Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate)

• Product Name: Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate
• CAS No: 14340-25-1
• MF: C₆H₅BrClN₃O₂
• MW: 266.479799032211
• CID: 1092173
• PubChem ID: 14042144
• Update Time: 2025-06-08

Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate
• DA-32754
• DTXSID60554857
• SCHEMBL10321291
• CS-0179172
• 14340-25-1
• E82164
• 3-amino-6-bromo-5-chloro-pyrazine-2-carboxylic acid methyl ester
• Methyl3-amino-6-bromo-5-chloropyrazine-2-carboxylate
• MEYTYCRWYBFDOW-UHFFFAOYSA-N

• Inchi： 1S/C6H5BrClN3O2/c1-13-6(12)2-5(9)11-4(8)3(7)10-2/h1H3,(H2,9,11)
• InChI Key： MEYTYCRWYBFDOW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(C(=O)OC)=N1)N)Cl

Computed Properties

• Exact Mass: 264.92537g/mol
• Monoisotopic Mass: 264.92537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate

Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate (CAS No. 14340-25-1): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate (CAS No. 14340-25-1) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyrazine core substituted with amino, bromo, and chloro functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it an invaluable building block for the development of novel therapeutic agents targeting a wide range of diseases.

The pyrazine scaffold is a prominent motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of multiple substituents on the pyrazine ring, particularly the amino, bromo, and chloro groups, enhances its reactivity and allows for further functionalization. This flexibility is exploited in synthetic pathways to create complex molecules with desired pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate has emerged as a key intermediate in the synthesis of kinase inhibitors due to its ability to serve as a core structure for further derivatization. For instance, studies have demonstrated its utility in generating pyrazine-based inhibitors that exhibit potent activity against various kinases involved in cancer and inflammatory diseases.

The bromo and chloro substituents on the pyrazine ring are particularly valuable in medicinal chemistry due to their ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used to introduce aryl or heteroaryl groups into the molecule, expanding its pharmacological spectrum. The amino group provides an additional site for modification, allowing for the introduction of carboxylic acids, amides, or other functional groups that can enhance binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of fragment-based drug design, where small molecular fragments are used as starting points for the development of lead compounds. Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate fits well into this paradigm due to its simplicity and reactivity. Researchers have leveraged this compound to generate libraries of derivatives that can be screened for biological activity. Such libraries have been instrumental in identifying novel compounds with potential therapeutic value.

The compound's utility extends beyond kinase inhibitors. It has also been explored as a precursor in the synthesis of antiviral and antibacterial agents. The pyrazine core is known to exhibit broad-spectrum activity against various pathogens, making it an attractive scaffold for drug development. Additionally, the presence of halogen atoms enhances its bioavailability and metabolic stability, which are critical factors in pharmaceutical design.

In conclusion, Methyl 3-amino-6-bromo-5-chloropyrazine-2-carboxylate (CAS No. 14340-25-1) is a multifaceted intermediate with significant potential in pharmaceutical research. Its structural features enable diverse synthetic modifications, making it a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly important role in drug discovery and development.